Cas no 820237-68-1 (Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester)

Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester structure
820237-68-1 structure
Product Name:Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
CAS No:820237-68-1
MF:C15H20O5
MW:280.316305160522
CID:700610
PubChem ID:11208253
Update Time:2025-04-19

Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
    • ethyl 2-(6-formyl-2-methyl-3-propoxyphenoxy)acetate
    • 820237-68-1
    • Ethyl (6-Formyl-2-methyl-3-propoxy-phenoxy)-acetate
    • DTXSID00458840
    • RRUXDAMCSKKVFT-UHFFFAOYSA-N
    • Inchi: 1S/C15H20O5/c1-4-8-19-13-7-6-12(9-16)15(11(13)3)20-10-14(17)18-5-2/h6-7,9H,4-5,8,10H2,1-3H3
    • InChI Key: RRUXDAMCSKKVFT-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(C=O)=C(C=1C)OCC(=O)OCC

Computed Properties

  • Exact Mass: 280.13107373g/mol
  • Monoisotopic Mass: 280.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.8Ų
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